Cas no 1207047-18-4 (N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1207047-18-4
• MF: C₂₁H₁₇N₃O₂S₂
• MW: 407.508581876755
• CID: 849723
• Update Time: 2025-11-01

N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[4-[2-oxo-2-[(2-thienylmethyl)amino]ethyl]phenyl]-
• VU0523303-1
• N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)benzo[d]thiazole-2-carboxamide
• N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C21H17N3O2S2/c25-19(22-13-16-4-3-11-27-16)12-14-7-9-15(10-8-14)23-20(26)21-24-17-5-1-2-6-18(17)28-21/h1-11H,12-13H2,(H,22,25)(H,23,26)
• InChI Key： IHZCWPYVTMUABT-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2)CC(NCC2=CC=CS2)=O)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 407.076
• Monoisotopic Mass: 407.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128

Additional information on N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide

N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1207047-18-4): A Comprehensive Overview

N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1207047-18-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TMBTCA for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with TMBTCA.

Chemical Structure and Properties

TMBTCA is a derivative of benzothiazole, a heterocyclic compound with a broad range of biological activities. The core structure of TMBTCA consists of a benzothiazole moiety linked to a phenyl group through an amide bond. The phenyl group is further substituted with a thiophene-containing carbamoyl moiety. This intricate arrangement of functional groups imparts TMBTCA with distinct chemical properties and reactivity profiles.

The molecular formula of TMBTCA is C₂₀H₁₈N₂O₃S₂, and its molecular weight is approximately 394.53 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various experimental protocols in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of TMBTCA has been the subject of several research papers, each proposing different methodologies to optimize yield and purity. One common approach involves the reaction of 1,3-benzothiazole-2-carboxylic acid with 4-(aminomethyl)benzoic acid in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). The resulting intermediate is then reacted with thiophen-2-ylmethylamine to form the final product.

Another notable method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall yields. This approach leverages the high energy efficiency and rapid heating capabilities of microwave radiation to facilitate the formation of TMBTCA.

Biological Activities

TMBTCA has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most significant properties is its potent anti-inflammatory activity. Studies have shown that TMBTCA can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both cell cultures and animal models.

In addition to its anti-inflammatory effects, TMBTCA has also been found to exhibit antioxidant properties. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This dual action makes TMBTCA a promising therapeutic agent for conditions characterized by chronic inflammation and oxidative stress, such as arthritis and neurodegenerative diseases.

Clinical Applications and Research Advancements

The potential clinical applications of TMBTCA are currently being explored in various preclinical studies. Recent research has focused on its efficacy in treating inflammatory bowel disease (IBD), a group of chronic inflammatory conditions affecting the gastrointestinal tract. In a study published in the Journal of Medicinal Chemistry, TMBTCA was shown to significantly reduce inflammation and improve symptoms in a mouse model of IBD.

Another area of interest is the use of TMBTCA in cancer therapy. Preliminary studies have indicated that TMBTCA can inhibit the growth and proliferation of certain cancer cell lines by inducing apoptosis and suppressing angiogenesis. These findings suggest that TMBTCA may have potential as an adjuvant therapy in combination with existing cancer treatments.

Conclusion

In conclusion, N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1207047-18-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, TMBTCA holds great promise for addressing unmet medical needs in various disease areas.